Cas no 376646-59-2 (1H-Indole-2-sulfonicacid, 2,3-dihydro-)
376646-59-2 structure
Product Name:1H-Indole-2-sulfonicacid, 2,3-dihydro-
CAS No:376646-59-2
MF:C8H9NO3S
MW:199.226960897446
CID:298176
PubChem ID:2831267
Update Time:2025-04-19
1H-Indole-2-sulfonicacid, 2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-sulfonicacid, 2,3-dihydro-
- 2,3-dihydro-1H-indole-2-sulfonic acid
- 2,3-DIHYDROINDOLE-2-SULFONIC ACID,
- 1H-Indole-2-sulfonicacid,2,3-dihydro
- 2,3-DICHLORO-4,4,4-TRIFLUORO-1-PHENYLBUTANE-1-ONE
- 376646-59-2
- indoline-2-sulfonic acid
- I-5100
- AKOS006274677
- CBDivE_013878
- 2,3-DIHYDROINDOLE-2-SULFONIC ACID
- SCHEMBL4215459
- DTXSID70385295
-
- Inchi: 1S/C8H9NO3S/c10-13(11,12)8-5-6-3-1-2-4-7(6)9-8/h1-4,8-9H,5H2,(H,10,11,12)
- InChI Key: YKHUYGXDWCLYDA-UHFFFAOYSA-N
- SMILES: S(C1CC2C=CC=CC=2N1)(=O)(=O)O
Computed Properties
- Exact Mass: 199.03000
- Monoisotopic Mass: 199.03031432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 74.8Ų
Experimental Properties
- PSA: 74.78000
- LogP: 2.08730
1H-Indole-2-sulfonicacid, 2,3-dihydro- Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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